Cas no 1805100-83-7 (2,4-Bis(trifluoromethyl)-3-bromoanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-3-bromoanisole
• CAS No: 1805100-83-7
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4960510
• Update Time: 2025-10-29

2,4-Bis(trifluoromethyl)-3-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-bromoanisole

• Inchi： 1S/C9H5BrF6O/c1-17-5-3-2-4(8(11,12)13)7(10)6(5)9(14,15)16/h2-3H,1H3
• InChI Key： ARZQUCYZFNSVEI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=C(C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Bis(trifluoromethyl)-3-bromoanisole

2,4-Bis(trifluoromethyl)-3-bromoanisole (CAS 1805100-83-7): Properties, Applications, and Market Insights

2,4-Bis(trifluoromethyl)-3-bromoanisole (CAS 1805100-83-7) is a highly specialized fluorinated aromatic compound that has gained significant attention in pharmaceutical and material science research. This brominated trifluoromethyl anisole derivative exhibits unique chemical properties due to the presence of both electron-withdrawing trifluoromethyl groups and a bromine substituent, making it particularly valuable for advanced synthetic applications.

The molecular structure of 2,4-Bis(trifluoromethyl)-3-bromoanisole features a benzene ring substituted with two trifluoromethyl groups at positions 2 and 4, a bromine atom at position 3, and a methoxy group at position 1. This specific arrangement creates a distinctive electronic environment that influences its reactivity in various chemical transformations. Researchers particularly value this compound for its role in cross-coupling reactions, where it serves as an excellent substrate for palladium-catalyzed processes.

In pharmaceutical research, 2,4-Bis(trifluoromethyl)-3-bromoanisole has emerged as a key intermediate for developing novel drug candidates. The trifluoromethyl groups enhance metabolic stability and membrane permeability, while the bromine atom provides an excellent handle for further functionalization. Recent studies have explored its use in creating fluorinated bioactive molecules with potential applications in treating various diseases, aligning with current trends in precision medicine and targeted drug delivery.

The material science field has also benefited from applications of 2,4-Bis(trifluoromethyl)-3-bromoanisole. Its incorporation into advanced polymer systems can impart unique properties such as enhanced thermal stability and chemical resistance. This aligns with growing industry demands for high-performance materials in electronics, aerospace, and renewable energy applications. The compound's ability to modify surface properties makes it particularly interesting for developing next-generation coatings and specialty adhesives.

From a synthetic chemistry perspective, 2,4-Bis(trifluoromethyl)-3-bromoanisole offers several advantages. The electron-deficient aromatic system facilitates nucleophilic aromatic substitution reactions, while the bromine substituent enables various metal-catalyzed coupling reactions. These characteristics make it a versatile building block for constructing complex molecular architectures, particularly in the development of fluorinated organic compounds with tailored properties.

The global market for fluorinated aromatic compounds like 2,4-Bis(trifluoromethyl)-3-bromoanisole has shown steady growth, driven by increasing demand from pharmaceutical and advanced material sectors. Market analysts note particular interest in Asia-Pacific regions, where research and development activities in specialty chemicals have expanded significantly. The compound's unique structural features position it well to meet emerging needs in green chemistry applications and environmentally friendly processes.

Quality control and characterization of 2,4-Bis(trifluoromethyl)-3-bromoanisole typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry confirm structural integrity. These rigorous quality standards are essential for research applications where consistent performance is critical, especially in high-value chemical synthesis and process development.

Storage and handling of 2,4-Bis(trifluoromethyl)-3-bromoanisole require standard laboratory precautions for organobromine compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material. These handling considerations align with current best practices in laboratory safety and chemical management protocols.

Future research directions for 2,4-Bis(trifluoromethyl)-3-bromoanisole may explore its potential in emerging fields such as organic electronics and molecular nanotechnology. The compound's unique electronic properties and structural features make it an interesting candidate for developing novel functional materials with applications in optoelectronic devices and energy storage systems. These potential applications reflect broader trends in materials innovation and technology development.

For researchers and industry professionals seeking high-purity 2,4-Bis(trifluoromethyl)-3-bromoanisole, several specialized chemical suppliers offer this compound with varying grades and packaging options. The availability of custom synthesis services has also increased, catering to the growing demand for tailor-made fluorinated compounds in both academic and industrial settings. This market responsiveness supports ongoing innovation in chemical research and product development across multiple sectors.